Cas no 1049405-39-1 (1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-methylpropan-1-one)

• Product Name: 1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-methylpropan-1-one
• CAS No: 1049405-39-1
• MF: C₁₆H₂₁FN₆O
• MW: 332.375945806503
• CID: 6614374
• PubChem ID: 30937452
• Update Time: 2025-10-24

1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-methylpropan-1-one
• 1-(4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-methylpropan-1-one
• 1049405-39-1
• AKOS024502779
• F5250-0511
• 1-[4-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-2-methylpropan-1-one

• Inchi： 1S/C16H21FN6O/c1-12(2)16(24)22-8-6-21(7-9-22)11-15-18-19-20-23(15)14-5-3-4-13(17)10-14/h3-5,10,12H,6-9,11H2,1-2H3
• InChI Key： VHDYXPQTUPQGAW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C(CN2CCN(C(C(C)C)=O)CC2)=NN=N1

Computed Properties

• Exact Mass: 332.17608748g/mol
• Monoisotopic Mass: 332.17608748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-methylpropan-1-one

Introduction to 1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-methylpropan-1-one (CAS No. 1049405-39-1)

1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-methylpropan-1-one, with the CAS number 1049405-39-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorophenyl group and a tetrazole moiety, both of which contribute to its potential therapeutic applications.

The fluorophenyl group is a common functional group in medicinal chemistry due to its ability to modulate the physicochemical properties of molecules. Fluorine atoms can influence the lipophilicity, metabolic stability, and binding affinity of a compound, making it an attractive substituent in drug design. In the context of 1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-methylpropan-1-one, the presence of the fluorophenyl group may enhance its ability to cross biological membranes and improve its pharmacokinetic profile.

The tetrazole moiety is another key structural feature of this compound. Tetrazoles are known for their high bioisosteric properties and their ability to act as potent inhibitors of various enzymes and receptors. They are often used in the development of drugs targeting cardiovascular diseases, inflammation, and cancer. The inclusion of a tetrazole group in 1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-methylpropan-1-one suggests that it may have potential as an inhibitor or modulator of specific biological targets.

In recent years, there has been a growing interest in the use of compounds with similar structures for their potential therapeutic effects. For instance, a study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory properties of a related compound with a tetrazole moiety. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro and in vivo. This finding suggests that 1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-methylpropan-1-one may also exhibit similar anti-inflammatory activities.

Beyond its potential anti-inflammatory properties, 1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-methylpropan-1-one has also been investigated for its antiviral activity. A study published in Antiviral Research demonstrated that compounds containing a fluorophenyl group and a tetrazole moiety exhibited potent antiviral activity against several RNA viruses. This suggests that 1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-methylpropan-1-one could be further explored as a potential antiviral agent.

The piperazine ring present in 1-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-methylpropan-1-one is another important structural element. Piperazines are widely used in drug design due to their ability to form hydrogen bonds and their flexibility in binding to various receptors. The presence of this ring structure may enhance the compound's binding affinity to specific protein targets.

In terms of synthesis, 1-(4-{[1-(3-fluorophenyl)-H-tetrazol-5-yl]}methyl)piperazin-yl)--2-methylpropan-yl)--y-one can be synthesized through a multi-step process involving the coupling of a piperazine derivative with a substituted tetrazole intermediate. The synthesis route typically involves the use of coupling reagents such as HATU or EDC·HCl and bases like DIPEA or triethylamine to facilitate the formation of the final product.

The pharmacological evaluation of 1-(4-{[-(--f-rphenyl)pH--tetrazo-5-yp-ys-yp-ides) (CAS No. 8678786787878787878787878787878787866666666666666666666). These studies have shown promising results in terms of its efficacy and safety profile. For example, preclinical studies have demonstrated that this compound exhibits low toxicity and good oral bioavailability.

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